Cas no 35368-78-6 (Propanamide, 2-methyl-2-phenoxy-)

• Product Name: Propanamide, 2-methyl-2-phenoxy-
• CAS No: 35368-78-6
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• CID: 1476765
• PubChem ID: 12321512
• Update Time: 2025-04-21

Propanamide, 2-methyl-2-phenoxy- Chemical and Physical Properties

Names and Identifiers

• Propanamide, 2-methyl-2-phenoxy-
• 2-Methyl-2-phenoxypropanamide
• DB-192929
• AKOS022259609
• SCHEMBL2822682
• JKUNYOVTULTVIA-UHFFFAOYSA-N
• DTXSID501307836
• 35368-78-6

• Inchi： 1S/C10H13NO2/c1-10(2,9(11)12)13-8-6-4-3-5-7-8/h3-7H,1-2H3,(H2,11,12)
• InChI Key： JKUNYOVTULTVIA-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C(C(N)=O)(C)C

Computed Properties

• Exact Mass: 179.09469
• Monoisotopic Mass: 179.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• PSA: 52.32